Cas no 1956384-84-1 (7-Carbamoylquinoline-3-carboxylic acid)

• Product Name: 7-Carbamoylquinoline-3-carboxylic acid
• CAS No: 1956384-84-1
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD29059325
• CID: 4728323
• PubChem ID: 118997347
• Update Time: 2025-06-12

7-Carbamoylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Carbamoylquinoline-3-carboxylic acid
• MFCD29059325
• K10049
• SB70452
• 7-Carbamoylquinoline-3-carboxylicacid
• AS-49634
• 1956384-84-1
• AKOS027336743

• MDL： MFCD29059325
• Inchi： 1S/C11H8N2O3/c12-10(14)7-2-1-6-3-8(11(15)16)5-13-9(6)4-7/h1-5H,(H2,12,14)(H,15,16)
• InChI Key： FFWFJFXJLZAEIX-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=C(C(N)=O)C=CC2=C1)=O

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Carbamoylquinoline-3-carboxylic acid

Comprehensive Overview of 7-Carbamoylquinoline-3-carboxylic acid (CAS No. 1956384-84-1)

7-Carbamoylquinoline-3-carboxylic acid (CAS No. 1956384-84-1) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its carbamoyl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in targeting cancer therapeutics and neurodegenerative diseases, aligning with current trends in precision medicine.

The growing interest in 7-Carbamoylquinoline-3-carboxylic acid is reflected in its frequent appearance in scientific literature and patent applications. Its CAS No. 1956384-84-1 is often searched alongside terms like "quinoline derivatives synthesis", "carboxamide applications", and "small molecule drug development". These keywords highlight its relevance in modern medicinal chemistry and biopharmaceutical innovation. Recent studies have also investigated its role in modulating enzymatic pathways, particularly those involving protein kinases, which are critical in cellular signaling and disease progression.

From a synthetic perspective, 7-Carbamoylquinoline-3-carboxylic acid is synthesized through multi-step organic reactions, often involving the functionalization of quinoline cores. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. This adaptability makes it a preferred choice for high-throughput screening in drug discovery pipelines. Additionally, its physicochemical properties, such as solubility and stability, are frequently optimized for in vitro and in vivo studies, addressing common challenges in preclinical research.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 7-Carbamoylquinoline-3-carboxylic acid to reduce environmental impact. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing. Questions like "How to improve the yield of quinoline derivatives?" or "What are the applications of carbamoyl groups in drug design?" are frequently encountered in academic and industrial forums, underscoring the compound's interdisciplinary significance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 7-Carbamoylquinoline-3-carboxylic acid, ensuring purity and consistency for research applications. Its spectral data and chromatographic profiles are often shared in open-access databases, facilitating collaboration among scientists. The compound's compatibility with computational chemistry tools also enables virtual screening and molecular docking studies, accelerating the identification of potential therapeutic targets.

As the demand for targeted therapies and personalized medicine grows, 7-Carbamoylquinoline-3-carboxylic acid continues to be a focal point in innovative research. Its integration into combinatorial chemistry libraries and fragment-based drug design strategies further exemplifies its utility. Future directions may include exploring its role in immunomodulation or as a scaffold for multi-functional drugs, addressing complex diseases with unmet medical needs.